Cas no 298193-67-6 (N-(naphthalen-1-yl)quinoline-2-carboxamide)

• Product Name: N-(naphthalen-1-yl)quinoline-2-carboxamide
• CAS No: 298193-67-6
• MF: C₂₀H₁₄N₂O
• MW: 298.33796453476
• CID: 6600698
• PubChem ID: 762917
• Update Time: 2024-01-03

N-(naphthalen-1-yl)quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(naphthalen-1-yl)quinoline-2-carboxamide
• 2-Quinolinecarboxamide, N-1-naphthalenyl-
• Oprea1_006488
• F0014-0761
• Oprea1_676065
• Z28155821
• AKOS001027254
• 298193-67-6
• UPCMLD0ENAT5686167:001
• N-naphthalen-1-ylquinoline-2-carboxamide

• Inchi： 1S/C20H14N2O/c23-20(19-13-12-15-7-2-4-10-17(15)21-19)22-18-11-5-8-14-6-1-3-9-16(14)18/h1-13H,(H,22,23)
• InChI Key： OQPQWJMVVLFRNQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C(NC1=C2C(C=CC=C2)=CC=C1)=O

Computed Properties

• Exact Mass: 298.110613074g/mol
• Monoisotopic Mass: 298.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 445.5±18.0 °C(Predicted)
• pka: 11.51±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Naphthylquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines Naphthylquinolines